Cas no 84227-32-7 (Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-)
84227-32-7 structure
Product Name:Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-
CAS No:84227-32-7
MF:C9H14N2O
MW:166.220262050629
CID:667524
PubChem ID:13177012
Update Time:2025-04-19
Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)-
- 1-(5-methyl-2-propyl-1H-imidazol-4-yl)ethanone
- methyl 2-n-propyl-4-methyl-5-imidazolyl ketone
- 5-acetyl-4-methyl-2-propylimidazole
- DTXSID20524859
- 84227-32-7
- WXFQRFAPEICWRJ-UHFFFAOYSA-N
- Methyl 2-n-propyl-5-methyl-4-imidazolyl ketone
- SCHEMBL11000182
- methyl 2-n-propyl-4--methyl-5-imidazolyl ketone
- 1-(5-Methyl-2-propyl-1H-imidazol-4-yl)ethan-1-one
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- Inchi: 1S/C9H14N2O/c1-4-5-8-10-6(2)9(11-8)7(3)12/h4-5H2,1-3H3,(H,10,11)
- InChI Key: WXFQRFAPEICWRJ-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(C)NC(CCC)=N1
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 45.8Ų
Ethanone, 1-(5-methyl-2-propyl-1H-imidazol-4-yl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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